![molecular formula C18H27N3O3 B2552402 3-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-1,1-dipropylurea CAS No. 877640-10-3](/img/structure/B2552402.png)
3-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-1,1-dipropylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions including 1,3-dipolar cycloadditions, as seen in the practical large-scale synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, which is a useful intermediate for various bioactive molecules . Additionally, the synthesis of 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile using a one-pot, three-component reaction at room temperature indicates the potential for efficient synthesis routes for complex molecules .
Molecular Structure Analysis
X-ray crystallographic analysis has been crucial in determining the structure of related compounds, such as 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester . Similarly, the molecular structure of 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester was elucidated using X-ray powder diffraction data .
Chemical Reactions Analysis
The reactivity of related compounds can be inferred from studies such as the reaction of 3-aryl-2-cyano-5,5-bis(methylthio)penta-2,4-dienenitrile with (l)-(-)-2-hydroxymethylpyrrolidine, leading to both normal substitution products and pyridine derivatives . This suggests that the compound may also undergo substitution reactions and potentially form heterocyclic structures.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized using various spectroscopic techniques. For instance, the compound 1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea was studied using FT-IR, 1H-NMR, and mass spectrophotometry, and its chemical potential and hardness were calculated using DFT studies . The heterocyclic betaines synthesized in another study exhibit NH-tautomerism in both solution and solid state, which could be relevant to the tautomeric forms of the compound .
Case Studies
Case studies involving related compounds include the cytotoxicity assessment of 1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea against the MCF-7 cell line, providing a potential insight into the biological activity of the compound . Additionally, the docking of the same compound with B-DNA and the determination of binding constants suggest interactions with biological macromolecules .
Scientific Research Applications
Molecular Docking and DNA Binding
Research has highlighted the synthesis and structural elucidation of compounds with potential for DNA binding and cytotoxicity against cancer cell lines. For example, a study focused on the synthesis, characterization, and molecular docking of a compound, demonstrating its binding affinity to B-DNA and cytotoxic nature against MCF-7 cell line. The compound showed significant binding energy, indicating potential applications in targeted cancer therapy (Mushtaque et al., 2016).
Synthesis of Bioactive Molecules
Another area of application is the synthesis of bioactive molecules, such as (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a useful intermediate for various bioactive compounds. The study describes an efficient large-scale synthesis method, highlighting its relevance in pharmaceutical manufacturing (P. Kotian et al., 2005).
Initiators of Polymerization
Compounds related to "3-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-1,1-dipropylurea" have also been investigated for their role as initiators in polymerization processes. A study focused on yttrium complexes derived from similar structures demonstrated their efficacy as initiators for ε-caprolactone polymerization, suggesting applications in polymer science and engineering (Y. Matsuo et al., 2001).
Organic Photovoltaics and Electrochromic Devices
Research into dithienylpyrroles-based electrochromic polymers for high-contrast electrochromic devices highlights the application of related compounds in the development of new materials for energy and display technologies. These studies demonstrate the compounds' utility in enhancing the performance of electrochromic devices and solar cells, indicating their potential in renewable energy and smart materials (Yuh-Shan Su et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1,1-dipropylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-4-10-20(11-5-2)18(23)19-14-12-17(22)21(13-14)15-6-8-16(24-3)9-7-15/h6-9,14H,4-5,10-13H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNTAPCVDUWKFNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)NC1CC(=O)N(C1)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.